Cas no 1375452-70-2 (methyl 5-azaspiro2.3hexane-1-carboxylate)

• Product Name: methyl 5-azaspiro2.3hexane-1-carboxylate
• CAS No: 1375452-70-2
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 2135807
• PubChem ID: 84075532
• Update Time: 2023-11-24

methyl 5-azaspiro2.3hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Azaspiro[2.3]hexane-1-carboxylic acid methyl ester
• CID 84075532
• methyl 5-azaspiro2.3hexane-1-carboxylate

• Inchi： 1S/C7H11NO2/c1-10-6(9)5-2-7(5)3-8-4-7/h5,8H,2-4H2,1H3
• InChI Key： BHGAPEBTCXXWNC-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC21CNC2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 174
• Topological Polar Surface Area: 38.3

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• Boiling Point: 200.9±33.0 °C(Predicted)
• pka: 10.72±0.40(Predicted)